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Compound of Interest

Compound Name: Crotonamide

Cat. No.: B015916

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of crotonamide, a valuable
intermediate in organic synthesis. The document details its chemical identity, physicochemical
properties, and a standard laboratory-scale synthesis protocol. The information is intended to
support research and development activities in medicinal chemistry, materials science, and
chemical manufacturing.

Chemical Identity and Structure

Crotonamide is an unsaturated amide derived from crotonic acid.[1] Its chemical structure is
characterized by a four-carbon chain containing a carbon-carbon double bond in the trans- or
(E)-configuration and a terminal amide functional group.

IUPAC Name: (E)-but-2-enamide[1][2]
Synonyms: trans-Crotonamide, (E)-2-Butenamide, trans-2-Butenoic acid amide[2][3][4]
Chemical Formula: CaH7NO[1][3]

Molecular Weight: 85.10 g/mol [1]
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Caption: 2D chemical structure of (E)-crotonamide.

Physicochemical Properties
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The following table summarizes the key quantitative data for crotonamide.

Property Value Reference(s)
CAS Number 625-37-6 [11[3]
Appearance Wh-ite to light yellow (]
solid/powder

Melting Point 158-162 °C [1]

Boiling Point 218.7 °C at 760 mmHg [4]

Density 0.956 g/cm? [4]

Flash Point 86 °C [4]

Vapor Pressure

0.124 mmHg at 25 °C

[4]

Solubility

Slightly soluble in water;
soluble in ethanol, methanol,

and benzene

[1]

Synthesis of Crotonamide
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Crotonamide can be synthesized through the reaction of crotonic acid with an aminating
agent. A common laboratory preparation involves the conversion of crotonic acid to its acyl
chloride, followed by amidation with ammonia. A one-pot synthesis method is detailed below.
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Synthesis of Crotonamide from Crotonic Acid

Start Materials:
Crotonic Acid, Dichloromethane, DMF

(Mix and cool to 0-10 °C)

( Dropwise addition of Thionyl Chloride
(

Formation of Crotonyl Chloride intermediate)

Dropwise addition of the reaction mixture
to an agueous ammonia solution

under reduced pressure

(Quench and remove excess ammoniﬁ

Csolate the product via centrifugatior)

(Wash and dry the filter cake)

Final Product:
Crotonamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

